2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid

• IUPAC Name: 2-[[(2-phenylacetyl)amino]carbamoyl]benzoic acid
• InChI: InChI=1S/C16H14N2O4/c19-14(10-11-6-2-1-3-7-11)17-18-15(20)12-8-4-5-9-13(12)16(21)22/h1-9H,10H2,(H,17,19)(H,18,20)(H,21,22)
• InChI Key: YCCSXAOJIKLQSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NNC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C16H14N2O4
• DSSTOX Substance ID: DTXSID801333167
• Molecular Weight: 298.29 g/mol
• Solubility: 21.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 161954-98-9

Description

2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid, also known as PACBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PACBA is a derivative of benzoic acid and has a molecular formula of C16H14N2O3. It is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of 2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid varies depending on its application. In cancer treatment, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of enzymes such as caspases and proteasomes. In Alzheimer's disease, this compound has been shown to inhibit the aggregation of amyloid beta peptides, which are responsible for the formation of plaques in the brain. In microbial infections, this compound has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects depending on its concentration and application. In cancer treatment, this compound has been shown to reduce tumor size and inhibit metastasis. In Alzheimer's disease, this compound has been shown to improve cognitive function and reduce the formation of plaques in the brain. In microbial infections, this compound has been shown to have broad-spectrum antimicrobial activity.

Advantages and Limitations for Lab Experiments

2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid has several advantages for lab experiments such as its easy synthesis, low toxicity, and broad-spectrum activity. However, this compound also has some limitations such as its low solubility in water, which can make it difficult to use in certain experiments. Additionally, this compound's mechanism of action is not fully understood, which can make it challenging to optimize its use in different applications.

Future Directions

There are several future directions for the study of 2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid. One potential area of research is the optimization of this compound's use in cancer treatment, including the development of combination therapies with other drugs. Another potential area of research is the investigation of this compound's potential applications in immunotherapy and gene therapy. Additionally, the development of new materials based on this compound could lead to the discovery of novel properties and applications.

Synthesis Methods

2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid can be synthesized through the reaction of 2-aminobenzoic acid with phenylacetyl chloride and hydrazine hydrate. The reaction takes place in the presence of a catalyst such as pyridine and yields this compound as a final product. The synthesis of this compound is a relatively simple process and can be carried out in a laboratory setting.

Scientific Research Applications

2-{[2-(phenylacetyl)hydrazino]carbonyl}benzoic acid has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of cancer, Alzheimer's disease, and microbial infections. In agriculture, this compound has been used as a plant growth regulator and as a pesticide. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties.